2,2,2-trichloro-N-(4-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(4-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C9H7Cl4NO/c1-5-4-6(10)2-3-7(5)14-8(15)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: QATBMMMRSWAITJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C9H7Cl4NO
• Molecular Weight: 287.0 g/mol

Description

2,2,2-trichloro-N-(4-chloro-2-methylphenyl)acetamide, commonly known as Chloroacetanilide, is an organic compound that has been widely used in the field of agricultural science as an herbicide. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 267.56 g/mol. The compound has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

1. Crystal Structure Analysis

Research has focused on the crystal structures of N-(meta-substituted phenyl)-2,2,2-trichloro-acetamides, including compounds similar to 2,2,2-trichloro-N-(4-chloro-2-methylphenyl)acetamide. These studies reveal the impact of different substitutions on the crystal parameters and geometry, providing insights into the structural properties of these compounds (Gowda et al., 2007).

2. Soil Interaction and Herbicide Activity

Research involving related chloroacetamide herbicides has been conducted to understand their interactions with soil and their herbicidal activity. This includes studies on soil reception, activity, and the impact of environmental factors like irrigation on the effectiveness of these herbicides (Banks & Robinson, 1986).

3. Comparative Metabolism Studies

Comparative metabolism studies have been conducted on chloroacetamide herbicides to understand their metabolic pathways in different organisms, including human and rat liver microsomes. These studies provide insights into the metabolic processing of these chemicals in biological systems (Coleman et al., 2000).

4. Radiosynthesis for Metabolic Studies

Radiosynthesis techniques have been developed for chloroacetanilide herbicides like acetochlor, which are structurally similar to 2,2,2-trichloro-N-(4-chloro-2-methylphenyl)acetamide. This research aids in understanding the metabolism and mode of action of these compounds (Latli & Casida, 1995).

5. Quantum Chemical Calculations and Spectroscopy

Studies have also been conducted on the self-association of similar acetamides in gas phase and solutions, utilizing quantum chemical calculations and FTIR-spectrum analysis. This research helps in understanding the molecular interactions and properties of these compounds (Sterkhova et al., 2019).